Cas no 7134-14-7 (Benzenesulfonic acid, 2,5-dimethoxy-)
7134-14-7 structure
Product Name:Benzenesulfonic acid, 2,5-dimethoxy-
CAS No:7134-14-7
MF:C8H10O5S
MW:218.227001667023
CID:545689
PubChem ID:14317941
Update Time:2025-04-19
Benzenesulfonic acid, 2,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2,5-dimethoxy-
- 2,5-dimethoxybenzenesulfonic acid
- 2,5-Dimethoxybenzene-1-sulfonic acid
- 7134-14-7
- SCHEMBL668653
- DTXSID30558842
-
- Inchi: 1S/C8H10O5S/c1-12-6-3-4-7(13-2)8(5-6)14(9,10)11/h3-5H,1-2H3,(H,9,10,11)
- InChI Key: YKPVMVVSUJOBHF-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=CC=1OC)OC)(=O)(=O)O
Computed Properties
- Exact Mass: 218.0249
- Monoisotopic Mass: 218.02489459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- PSA: 72.83
Benzenesulfonic acid, 2,5-dimethoxy- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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